Cas no 2021635-49-2 (1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2021635-49-2
• MF: C₉H₁₅ClO₃S
• MW: 238.731600999832
• CID: 6206313
• PubChem ID: 165490457
• Update Time: 2025-10-30

1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride
• EN300-1143028
• 2021635-49-2

• Inchi： 1S/C9H15ClO3S/c1-13-8(7-2-3-7)6-9(4-5-9)14(10,11)12/h7-8H,2-6H2,1H3
• InChI Key： JITXBPMBHNTCDS-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C2CC2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 238.0430432g/mol
• Monoisotopic Mass: 238.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride (CAS No. 2021635-49-2)

In the realm of organic synthesis and pharmaceutical intermediates, 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride (CAS No. 2021635-49-2) has emerged as a compound of significant interest. This sulfonyl chloride derivative, characterized by its unique cyclopropyl and methoxyethyl functional groups, plays a pivotal role in the development of advanced chemical entities. Its molecular structure, featuring a sulfonyl chloride moiety, makes it a versatile reagent for nucleophilic substitution reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds.

The growing demand for high-purity sulfonyl chlorides in drug discovery and material science has placed 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride under the spotlight. Researchers and manufacturers are increasingly focusing on optimizing its synthesis to enhance yield and scalability. Recent advancements in green chemistry have also spurred interest in eco-friendly production methods for this compound, aligning with global sustainability trends. Questions such as "How to synthesize 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride efficiently?" or "What are the applications of cyclopropane sulfonyl chlorides in medicinal chemistry?" are frequently explored in academic and industrial forums.

From a structural perspective, the cyclopropyl rings in 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride contribute to its steric and electronic properties, influencing its reactivity in cross-coupling reactions. This makes it a valuable building block for constructing complex molecules, particularly in the design of bioactive compounds. The methoxyethyl side chain further enhances its solubility in organic solvents, facilitating its use in diverse reaction conditions. Such attributes have led to its incorporation in the synthesis of small-molecule inhibitors and agrochemical intermediates, addressing key challenges in modern chemistry.

In the context of AI-driven drug discovery, computational tools are now being employed to predict the reactivity and stability of 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride. This aligns with the broader industry shift toward digital chemistry platforms, where machine learning models optimize synthetic pathways. Searches like "computational modeling of sulfonyl chloride reactions" or "AI applications in organic synthesis" reflect this intersection of technology and chemistry. Additionally, the compound's potential in peptide modification and proteomics research has garnered attention, as sulfonyl chlorides are instrumental in labeling and modifying biomolecules.

Quality control and analytical characterization of 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's stability under various storage conditions is another area of investigation, with queries like "How to store sulfonyl chlorides to prevent degradation?" being common among laboratory professionals. Proper handling and storage protocols are essential to maintain its reactivity and shelf life.

Looking ahead, the versatility of 1-(2-cyclopropyl-2-methoxyethyl)cyclopropane-1-sulfonyl chloride positions it as a key player in the evolution of custom synthesis and specialty chemicals. Its applications span from pharmaceutical intermediates to advanced material science, reflecting its cross-disciplinary relevance. As the chemical industry continues to innovate, this compound is likely to remain at the forefront of research, driven by its unique properties and the expanding demand for tailored molecular solutions.